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Compound of Interest

Compound Name:
2'-Bromo-2-(4-

fluorophenyl)acetophenone

Cat. No.: B1321744 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the chemical

compound 2'-Bromo-2-(4-fluorophenyl)acetophenone.

Compound Identification
The compound in question is 2'-Bromo-2-(4-fluorophenyl)acetophenone. To determine its

molecular weight, the molecular formula must first be established from its structure.

Acetophenone Core: A phenyl group attached to a methyl ketone.

2'-Bromo Substitution: A bromine atom is located at the ortho (2') position of the phenyl ring

of the acetophenone core.

2-(4-fluorophenyl) Substitution: The methyl group of the ketone is substituted with a 4-

fluorophenyl group.

This structure corresponds to the molecular formula C₁₄H₁₀BrFO. While this specific isomer

was not found directly, its isomer, 3'-Bromo-2-(4-fluorophenyl)acetophenone, shares the same

molecular formula and, therefore, the same molecular weight.[1]
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The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation based on the molecular formula C₁₄H₁₀BrFO is detailed below.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 10 1.008 10.080

Bromine Br 1 79.904 79.904

Fluorine F 1 18.998 18.998

Oxygen O 1 15.999 15.999

Total 293.135

The calculated molecular weight of 2'-Bromo-2-(4-fluorophenyl)acetophenone is 293.14

g/mol (rounded).[1]

Methodologies and Visualizations
The determination of a compound's molecular weight from its formula is a theoretical

calculation based on standard atomic weights established by IUPAC. As such, this value does

not rely on a specific experimental protocol.

Similarly, visualizations using Graphviz are intended for illustrating workflows, pathways, or

logical relationships. A molecular weight calculation is a simple summation and does not have a

corresponding pathway or workflow to diagram. Therefore, no experimental protocol or DOT

script is provided, as they are not applicable to this topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy 3'-Bromo-2-(4-fluorophenyl)acetophenone | 898784-71-9 [smolecule.com]

To cite this document: BenchChem. [Technical Guide: Molecular Weight of 2'-Bromo-2-(4-
fluorophenyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321744#2-bromo-2-4-fluorophenyl-acetophenone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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